Cas no 1806391-36-5 (1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one
• CAS No: 1806391-36-5
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4979544
• Update Time: 2025-05-22

1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H9BrClFO2/c11-5-9(14)3-7-1-2-8(12)4-10(7)15-6-13/h1-2,4H,3,5-6H2
• InChI Key： JVMRFWFGGYCHAC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OCF)Cl)=O

Computed Properties

• Exact Mass: 293.94585 g/mol
• Monoisotopic Mass: 293.94585 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.53
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one (CAS No: 1806391-36-5) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of brominated aromatic ketones, which are known for their diverse applications in drug discovery, agrochemicals, and materials science. The molecule consists of a bromine atom attached to a propanone backbone, which is further connected to a substituted phenyl ring containing chlorine and fluoromethoxy groups. These substituents play a crucial role in modulating the compound's chemical reactivity, stability, and biological activity.

The synthesis of 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. The compound's structure is particularly amenable to further functionalization, making it a valuable intermediate in the development of bioactive molecules.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its role in the creation of kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders. The presence of the bromine atom and the electron-withdrawing groups on the phenyl ring enhances the molecule's ability to interact with biological targets, making it a valuable lead compound for medicinal chemists.

Moreover, 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one has shown interesting photophysical properties, which have been leveraged in materials science for applications such as light-emitting diodes (LEDs) and sensors. Its ability to emit fluorescence under specific conditions makes it a candidate for use in bioimaging technologies.

In terms of environmental impact, recent studies have focused on the degradation pathways of this compound under various conditions. Understanding its persistence and bioaccumulation potential is essential for ensuring its safe use in industrial and biomedical applications. Researchers have reported that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its environmental footprint.

The versatility of 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one is further highlighted by its role in click chemistry reactions. Its ability to participate in [4+2] cycloadditions and other modular assembly processes has facilitated the construction of complex molecular architectures with precision and efficiency.

In conclusion, 1-Bromo-3-(4-chloro-2-(fluoromethoxy)phenyl)propan-2-one (CAS No: 1806391-36-5) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research.